Cas no 2228686-69-7 (2-chloro-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-ol
• CAS No: 2228686-69-7
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• CID: 5965723
• PubChem ID: 165741371
• Update Time: 2025-10-23

2-chloro-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-ol
• 2228686-69-7
• EN300-1993503

• Inchi： 1S/C8H9Cl2NO/c1-5-2-6(7(12)3-9)4-11-8(5)10/h2,4,7,12H,3H2,1H3
• InChI Key： UJNMPPUATOKFHB-UHFFFAOYSA-N
• SMILES： ClCC(C1C=NC(=C(C)C=1)Cl)O

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-chloro-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-ol

Comprehensive Overview of 2-Chloro-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-ol (CAS No. 2228686-69-7)

2-Chloro-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-ol (CAS No. 2228686-69-7) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and chloro-substituted ethanolic structure, has garnered attention for its potential as a building block in the synthesis of bioactive molecules. Its molecular formula, C₈H₉Cl₂NO, and precise structural features make it a subject of interest for researchers exploring novel heterocyclic compounds and chiral intermediates.

The compound's pyridine core is a hallmark of many biologically active molecules, contributing to its relevance in drug discovery. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such scaffolds for targeting enzyme inhibition and receptor modulation. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "chloro-substituted alcohol applications," reflecting the growing demand for structurally diverse intermediates like 2-chloro-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-ol.

From a synthetic perspective, this compound's chiral center offers opportunities for asymmetric synthesis, a hot topic in modern organic chemistry. Discussions around "green chemistry alternatives" and "solvent-free reactions" often intersect with the need for efficient methods to functionalize such intermediates. Its stability under controlled conditions and compatibility with common reagents make it a versatile candidate for multi-step synthesis workflows.

Analytical characterization of CAS No. 2228686-69-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing the industry's push for stringent quality control. Queries such as "HPLC purity analysis for pyridine derivatives" or "NMR spectral data interpretation" align with the compound's analytical challenges. Its logP value and solubility profile are also critical parameters for researchers optimizing drug formulations.

In agrochemical applications, the compound's structural motifs resonate with searches for "novel pesticide intermediates" and "chlorinated pyridine synergists." Its potential role in crop protection formulations reflects broader industry trends toward sustainable agriculture and targeted pest control. However, thorough environmental impact assessments remain essential, as highlighted by recent "eco-friendly chemical synthesis" initiatives.

The commercial availability of 2-chloro-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-ol through specialized chemical suppliers caters to the demand for high-purity research chemicals. Procurement-related searches like "CAS 2228686-69-7 suppliers" or "custom synthesis of chloro-pyridine alcohols" underscore its niche market presence. Storage recommendations typically emphasize protection from moisture and light to maintain stability.

Emerging research directions include exploring this compound's utility in metal-organic frameworks (MOFs) and catalysis, topics frequently appearing in "advanced material science" forums. Its bifunctional nature (chloro and hydroxyl groups) enables diverse chemical transformations, making it valuable for ligand design and coordination chemistry studies.

Regulatory compliance for CAS 2228686-69-7 follows standard chemical safety protocols, with Material Safety Data Sheets (MSDS) detailing proper handling procedures. While not classified as hazardous under normal conditions, proper laboratory safety practices remain paramount, as emphasized by "chemical risk assessment guidelines" searches.

Future prospects for this compound may involve its integration into automated synthesis platforms and high-throughput screening libraries, aligning with pharmaceutical industry's digital transformation. The rise of "machine learning in chemical property prediction" could further unlock its potential through in silico modeling approaches.